Cas no 623-23-4 (1-n,4-n-dimethylbenzene-1,4-diamine;oxalic Acid)

• Product name: 1-n,4-n-dimethylbenzene-1,4-diamine;oxalic Acid
• CAS No: 623-23-4
• MF: C₈H₁₂N₂^.C₂H₂O₄
• MW: 226.22916
• CID: 1637804
• PubChem ID: 54599272

1-n,4-n-dimethylbenzene-1,4-diamine;oxalic Acid Chemical and Physical Properties

Names and Identifiers

• 1-N,4-N-dimethylbenzene-1,4-diamine,oxalic acid
• 1-N,4-N-dimethylbenzene-1,4-diamine
• oxalic acid
• Oxalic acid--N~1~,N~4~-dimethylbenzene-1,4-diamine (1/1)
• NSC1800
• DTXSID30712689
• 623-23-4
• NSC-1800
• 1, OXALATE (1:2)
• 1-n,4-n-dimethylbenzene-1,4-diamine;oxalic Acid

• Inchi： InChI=1S/C8H12N2.C2H2O4/c1-9-7-3-5-8(10-2)6-4-7;3-1(4)2(5)6/h3-6,9-10H,1-2H3;(H,3,4)(H,5,6)
• InChI Key： VIWNFPUNIYVHNL-UHFFFAOYSA-N
• SMILES： CNC1=CC=C(C=C1)NC.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų